N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-8-13(9(2)17-16-8)15-14(18)11-3-4-12-10(7-11)5-6-19-12/h3-4,7H,5-6H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: HLJZXBPAHBUNEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)NC(=O)C2=CC3=C(C=C2)OCC3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide, also known as DMFBC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMFBC belongs to the class of benzofuran derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has been shown to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has been shown to possess various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6) in the body. N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has several advantages for lab experiments. It is a stable and easily synthesizable compound that can be used in various biological assays. However, N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has some limitations as well. It has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide. Some of the possible areas of investigation include:
1. Further studies on the mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide.
2. Investigation of the potential use of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide in the treatment of neurodegenerative diseases.
3. Development of new synthetic methods for N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide that can improve its solubility and bioavailability.
4. Investigation of the potential use of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide in the treatment of other inflammatory diseases such as rheumatoid arthritis.
5. Investigation of the potential use of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide in the treatment of cancer.
Conclusion:
In conclusion, N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide is a promising chemical compound that has shown potential therapeutic applications. It possesses anti-inflammatory, antioxidant, and anticancer properties and has been investigated for its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide and to explore its potential use in various therapeutic applications.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide involves the reaction of 2,3-dihydro-1-benzofuran-5-carboxylic acid with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid hydrazide in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction is carried out in an organic solvent such as DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) under mild reaction conditions.

Scientific Research Applications

N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. N-(3,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.